Cas no 868676-58-8 (2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 868676-58-8
• MF: C₁₉H₂₂N₂O₄S₂
• MW: 406.518982410431
• CID: 6466187
• Update Time: 2025-10-19

2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• 2-[3-(benzenesulfonyl)propanoylamino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 4H-Cyclohepta[b]thiophene-3-carboxamide, 5,6,7,8-tetrahydro-2-[[1-oxo-3-(phenylsulfonyl)propyl]amino]-

• Inchi： 1S/C19H22N2O4S2/c20-18(23)17-14-9-5-2-6-10-15(14)26-19(17)21-16(22)11-12-27(24,25)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H2,20,23)(H,21,22)
• InChI Key： XFSJJCGSHNSUMB-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)CCS(C1=CC=CC=C1)(=O)=O)S2

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 659.1±55.0 °C(Predicted)
• pka: 12.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Recent Advances in the Study of 2-3-(Benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 868676-58-8)

The compound 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 868676-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its interactions with biological targets.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 868676-58-8 exhibits potent inhibitory effects on certain kinases and enzymes that are critical for the progression of inflammatory diseases and cancer. For instance, it has been shown to selectively target the NF-κB pathway, which plays a central role in regulating immune responses and inflammation. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anticancer agents.

In addition to its biological activity, recent efforts have been directed toward improving the compound's pharmacokinetic profile. Structural modifications of 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide have been explored to enhance its solubility, stability, and bioavailability. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the optimal chemical modifications required to maximize its therapeutic efficacy while minimizing potential side effects. These advancements highlight the compound's versatility and potential for further optimization.

Another area of interest is the compound's potential application in combination therapies. Preliminary studies have investigated its synergistic effects with existing drugs, particularly in the context of multidrug-resistant cancers. The results indicate that 868676-58-8 may enhance the efficacy of conventional chemotherapeutic agents by overcoming resistance mechanisms, thereby offering a new strategy for treating refractory cancers. These findings underscore the importance of continued research into the compound's therapeutic potential and its role in addressing unmet medical needs.

Despite these promising developments, challenges remain in translating the compound from bench to bedside. Issues such as toxicity, metabolic stability, and large-scale synthesis need to be addressed to facilitate its clinical development. Ongoing research is focused on addressing these challenges through advanced formulation strategies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of 868676-58-8 toward clinical trials.

In conclusion, 2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 868676-58-8) represents a promising scaffold for drug discovery with significant potential in anti-inflammatory and anticancer therapy. Recent studies have shed light on its mechanism of action, structural optimization, and therapeutic applications, paving the way for future investigations. As research continues, this compound may emerge as a valuable addition to the arsenal of treatments for complex diseases.